Cas no 1332528-65-0 (N-[(1,4,5-Trimethylimidazol-2-yl)methyl]propan-2-amine;dihydrochloride)

• Product Name: N-[(1,4,5-Trimethylimidazol-2-yl)methyl]propan-2-amine;dihydrochloride
• CAS No: 1332528-65-0
• MF: C₁₀H₂₁Cl₂N₃
• MW: 254.199840307236
• CID: 4694962
• Update Time: 2025-05-30

N-[(1,4,5-Trimethylimidazol-2-yl)methyl]propan-2-amine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N-[(1,4,5-trimethyl-1H-imidazol-2-yl)methyl]propan-2-amine dihydrochloride
• N-[(1,4,5-Trimethyl-1H-imidazol-2-yl)methyl]-propan-2-amine dihydrochloride
• N-((1,4,5-Trimethyl-1H-imidazol-2-yl)methyl)propan-2-amine dihydrochloride
• isopropyl[(trimethylimidazol-2-yl)methyl]amine dihydrochloride
• N-[(1,4,5-Trimethylimidazol-2-yl)methyl]propan-2-amine;dihydrochloride

• Inchi： 1S/C10H19N3.2ClH/c1-7(2)11-6-10-12-8(3)9(4)13(10)5;;/h7,11H,6H2,1-5H3;2*1H
• InChI Key： DPLHKVPNNYQVCB-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(C)C(C)=C(C)N=C1CNC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 158
• Topological Polar Surface Area: 29.8

N-[(1,4,5-Trimethylimidazol-2-yl)methyl]propan-2-amine;dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-[(1,4,5-Trimethylimidazol-2-yl)methyl]propan-2-amine;dihydrochloride

Comprehensive Overview of N-[(1,4,5-Trimethylimidazol-2-yl)methyl]propan-2-amine;dihydrochloride (CAS No. 1332528-65-0)

N-[(1,4,5-Trimethylimidazol-2-yl)methyl]propan-2-amine;dihydrochloride (CAS No. 1332528-65-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its imidazole backbone and propan-2-amine side chain, is often explored for its potential applications in drug discovery and medicinal chemistry. Researchers are particularly interested in its structural properties, which may contribute to its interaction with biological targets, such as enzymes or receptors.

The dihydrochloride salt form of this compound enhances its solubility and stability, making it more suitable for laboratory and industrial applications. Given the growing demand for novel small-molecule inhibitors and biochemical probes, N-[(1,4,5-Trimethylimidazol-2-yl)methyl]propan-2-amine;dihydrochloride is frequently discussed in the context of structure-activity relationship (SAR) studies. Its unique chemical framework allows for modifications that can optimize binding affinity and selectivity, which are critical factors in drug design.

In recent years, the scientific community has shown increased interest in imidazole derivatives due to their diverse pharmacological activities. For instance, compounds like N-[(1,4,5-Trimethylimidazol-2-yl)methyl]propan-2-amine;dihydrochloride are being investigated for their potential roles in central nervous system (CNS) disorders, inflammatory diseases, and even cancer therapeutics. These applications align with current trends in precision medicine, where researchers seek to develop targeted therapies with minimal side effects.

From a synthetic chemistry perspective, the preparation of N-[(1,4,5-Trimethylimidazol-2-yl)methyl]propan-2-amine;dihydrochloride involves multi-step organic reactions, including alkylation and amination processes. The compound's purity and yield are critical for ensuring reproducibility in experimental settings, which is why advanced analytical techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are routinely employed for characterization.

Another area of interest is the compound's potential as a ligand in catalysis or metal-organic frameworks (MOFs). Its ability to coordinate with metal ions could open doors to applications in green chemistry and sustainable synthesis, topics that are highly relevant in today's environmentally conscious research landscape. As industries strive to reduce their carbon footprint, compounds like N-[(1,4,5-Trimethylimidazol-2-yl)methyl]propan-2-amine;dihydrochloride may play a pivotal role in developing eco-friendly chemical processes.

For researchers and manufacturers, understanding the physicochemical properties of this compound is essential. Parameters such as melting point, solubility, and stability under various conditions are frequently searched topics in academic and industrial databases. These properties not only influence the compound's handling and storage but also its performance in downstream applications.

In summary, N-[(1,4,5-Trimethylimidazol-2-yl)methyl]propan-2-amine;dihydrochloride (CAS No. 1332528-65-0) represents a versatile and promising compound in modern chemistry and life sciences. Its structural features and potential applications make it a subject of ongoing research, particularly in fields like medicinal chemistry, catalysis, and materials science. As scientific advancements continue, this compound may emerge as a key player in addressing some of the most pressing challenges in healthcare and sustainability.